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Compound of Interest

Compound Name: NIrp3-IN-43

Cat. No.: B15612284

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of NIrp3-IN-43, a potent and selective
small molecule inhibitor of the NLRP3 inflammasome. This document details its chemical
properties, mechanism of action, relevant experimental protocols, and visual representations of
the signaling pathways it modulates.

Chemical Structure and Properties

Nirp3-IN-43, also known as compound II-8, is a novel therapeutic agent specifically designed
to target the NLRP3 inflammasome, a key component of the innate immune system implicated
in a wide range of inflammatory diseases.

Property Value

Molecular Formula C25H31N50S

Molecular Weight 449.61 g/mol [1]

CAS Number 2769903-01-5[1]
1-(4-((5H-imidazo[1,2-a]pyrimidin-7-

IUPAC Name “-( [ Ipy
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Pharmacological Properties

Nirp3-IN-43 is a highly potent inhibitor of the NLRP3 inflammasome. Its primary mechanism of
action is the disruption of the crucial interaction between the NLRP3 protein and the NIMA-
related kinase 7 (NEK7), which is an essential step for inflammasome activation.[1] Nlrp3-IN-
43 binds to the leucine-rich repeat (LRR) domain of NLRP3.[1]

Parameter Value Cell Line Assay
IC50 (NLRP3
. ~50 nM THP-1 cells IL-1 release
Inhibition)
Cytotoxicity (IC50) > 100 uM THP-1 cells MTT assay[1]

Signaling Pathways

The NLRP3 inflammasome is a multi-protein complex that, upon activation, triggers the
maturation and release of pro-inflammatory cytokines IL-1f3 and IL-18, and induces a form of
programmed cell death known as pyroptosis. Nlrp3-IN-43 intervenes in the canonical activation
pathway.

Canonical NLRP3 Inflammasome Activation Pathway

The canonical pathway is a two-step process involving a priming signal and an activation
signal.
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Canonical NLRP3 Inflammasome Activation Pathway
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In Vitro Evaluation of NIrp3-IN-43
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Inflammasome Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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